4-[(Cyclohexylmethyl)amino]pentan-1-ol

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• IUPAC Name: 4-(cyclohexylmethylamino)pentan-1-ol
• InChI: InChI=1S/C12H25NO/c1-11(6-5-9-14)13-10-12-7-3-2-4-8-12/h11-14H,2-10H2,1H3
• InChI Key: YQNKWTIMCMQVSI-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCO)NCC1CCCCC1

Description

4-[(Cyclohexylmethyl)amino]pentan-1-ol is a secondary amino alcohol characterized by a pentan-1-ol backbone substituted with a cyclohexylmethylamine group at the fourth carbon. These compounds share a common framework of an amino alcohol structure but differ in substituent placement and functional groups, influencing their physicochemical properties and applications in research and development (R&D).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Cyclohexylmethyl)amino]pentan-1-ol typically involves the reaction of 4-penten-1-ol with cyclohexylmethylamine. The reaction is carried out under controlled conditions, often using a catalyst to facilitate the formation of the desired product. The reaction mixture is then purified using techniques such as distillation or chromatography to isolate the compound.

Industrial Production Methods

In an industrial setting, the production of 4-[(Cyclohexylmethyl)amino]pentan-1-ol may involve large-scale chemical reactors and continuous flow processes. The use of automated systems ensures precise control over reaction conditions, leading to higher yields and purity of the final product. Industrial production also incorporates rigorous quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

4-[(Cyclohexylmethyl)amino]pentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of cyclohexylmethyl ketone or aldehyde derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted amines or alcohols.

Scientific Research Applications

4-[(Cyclohexylmethyl)amino]pentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(Cyclohexylmethyl)amino]pentan-1-ol involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and functional differences among 4-[(Cyclohexylmethyl)amino]pentan-1-ol analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents	Purity	Primary Use
4-Methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol	1248431-23-3	C₁₃H₂₇NO	213.36	4-methylcyclohexyl on C2; methyl on C4	95%	R&D applications
4-[(3-Methylcyclohexyl)amino]pentan-1-ol	1559596-80-3	C₁₂H₂₅NO	199.33	3-methylcyclohexyl on C4	N/A	Undisclosed research
4-[(7-Chloro-4-quinolinyl)amino]pentan-1-ol	10500-64-8	C₁₄H₁₇ClN₂O	264.75	7-chloroquinolinyl on C4	100%	Industrial research

Key Observations:

The 3-methylcyclohexyl substituent in 1559596-80-3 may alter stereochemical interactions, affecting binding affinity in biological systems .

Molecular Weight and Polarity: Higher molecular weights (e.g., 213.36 for 1248431-23-3) correlate with increased hydrophobicity, impacting membrane permeability in drug design . The quinolinyl derivative (264.75 g/mol) demonstrates how aromatic substituents elevate molecular weight and complexity, broadening applications in medicinal chemistry .

Biological Activity

4-[(Cyclohexylmethyl)amino]pentan-1-ol is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C12H23N
• Molecular Weight : 195.32 g/mol
• IUPAC Name : 4-[(Cyclohexylmethyl)amino]pentan-1-ol

The biological activity of 4-[(Cyclohexylmethyl)amino]pentan-1-ol is primarily attributed to its interaction with various biological targets. The compound acts as an agonist or antagonist for specific receptors, influencing cellular pathways associated with:

• Neurotransmission : It may modulate neurotransmitter release, impacting conditions such as anxiety and depression.
• Cell Proliferation : Preliminary studies suggest it may inhibit cell proliferation in specific cancer cell lines by inducing apoptosis.

Biological Activity Overview

The compound has been investigated for several potential therapeutic applications:

Antimicrobial Activity

Recent studies have indicated that 4-[(Cyclohexylmethyl)amino]pentan-1-ol exhibits antimicrobial properties against a range of pathogens. The mechanism appears to involve disruption of bacterial cell membranes, leading to cell lysis.

Anticancer Properties

In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines. For instance, it has demonstrated significant cytotoxicity against breast and prostate cancer cells, potentially through the induction of programmed cell death (apoptosis).

Data Table: Summary of Biological Activities

Activity	Target Organism/Cell Line	Effect	Reference
Antimicrobial	Staphylococcus aureus	Inhibition of growth
Anticancer	MCF-7 (breast cancer)	Induction of apoptosis
Anticancer	PC3 (prostate cancer)	Cytotoxicity
Neurotransmitter Modulation	Various CNS models	Altered neurotransmitter levels

Case Studies

Several case studies highlight the therapeutic potential of 4-[(Cyclohexylmethyl)amino]pentan-1-ol:

• Case Study on Antimicrobial Efficacy :
  A study demonstrated that this compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), showcasing its potential as a novel antimicrobial agent.
• Cancer Cell Line Studies :
  In a series of experiments involving MCF-7 and PC3 cell lines, treatment with varying concentrations of the compound resulted in a dose-dependent decrease in cell viability, indicating its potential as an anticancer drug.
• Neuropharmacological Assessment :
  Research involving animal models has shown that administration of the compound can lead to significant changes in behavior indicative of anxiolytic effects, suggesting potential applications in treating anxiety disorders.